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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 6-hydroxyhexanoate (CAS No. 5299-60-5) is a bifunctional organic molecule featuring a

terminal hydroxyl group and an ethyl ester.[1] This structure makes it a valuable intermediate in

organic synthesis, particularly in the development of pharmaceuticals and fragrances.[2][3] A

thorough understanding of its physical properties is essential for its application in research and

development, enabling accurate modeling, reaction design, and purification. This guide

provides a comprehensive overview of the core physical characteristics of Ethyl 6-
hydroxyhexanoate, detailed experimental protocols for their determination, and logical

workflows for its synthesis.

Core Physical Properties
The physical properties of Ethyl 6-hydroxyhexanoate are summarized in the table below.

These values are critical for predicting its behavior in various chemical and physical processes.
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Property Value Reference

Molecular Formula C₈H₁₆O₃ [1][2][4]

Molecular Weight 160.21 g/mol [1][4]

Appearance
Colorless to almost colorless

clear liquid
[1][2]

Boiling Point 127-128 °C at 12 mmHg [1][2]

Density 0.985 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.437 [1][2]

Flash Point > 110 °C (> 230 °F)

Solubility

Based on its chemical

structure, which includes a

polar hydroxyl group and a

nonpolar alkyl chain, Ethyl 6-

hydroxyhexanoate is expected

to be soluble in polar organic

solvents such as ethanol,

methanol, and acetone. It is

likely to have limited solubility

in water and be miscible with

other esters and ethers.

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail standardized laboratory protocols for measuring the key physical

properties of liquid compounds like Ethyl 6-hydroxyhexanoate.

Determination of Boiling Point (Capillary Method)
The boiling point is a key indicator of a liquid's volatility and purity.

Apparatus:
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Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)

Heating source (e.g., Bunsen burner or hot plate)

Liquid paraffin or silicone oil

Procedure:

A small amount of Ethyl 6-hydroxyhexanoate is placed into the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in the Thiele tube or oil bath, ensuring the heat-

transfer liquid is above the level of the sample but below the opening of the test tube.

The apparatus is heated gently. A stream of bubbles will begin to emerge from the open end

of the capillary tube as the liquid's vapor pressure increases.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.

Determination of Density (Pycnometer Method)
Density is a fundamental property used for substance identification and to calculate mass from

a known volume.
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Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Procedure:

The clean, dry pycnometer is weighed accurately on the analytical balance (m₁).

The pycnometer is filled with distilled water and placed in the constant temperature water

bath until it reaches thermal equilibrium (e.g., 25 °C). The volume is adjusted precisely to the

calibration mark, and the exterior is dried.

The pycnometer filled with water is weighed (m₂).

The pycnometer is emptied and thoroughly dried.

The pycnometer is then filled with Ethyl 6-hydroxyhexanoate, brought to the same constant

temperature, adjusted to the mark, dried, and weighed (m₃).

The density of water (ρ_water) at the experimental temperature is obtained from reference

tables.

The density of the sample (ρ_sample) is calculated using the following formula: ρ_sample =

[(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how light propagates through a substance and is a

sensitive measure of purity.

Apparatus:

Abbe refractometer

Constant temperature water circulator
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Dropper

Soft tissue (e.g., lens paper)

Solvent for cleaning (e.g., acetone or ethanol)

Procedure:

The constant temperature circulator is turned on and set to the desired temperature (e.g., 20

°C), allowing the refractometer prisms to equilibrate.

The prism surfaces are cleaned with a suitable solvent and a soft tissue.

A few drops of Ethyl 6-hydroxyhexanoate are placed onto the surface of the lower prism

using a clean dropper.

The prisms are closed and locked.

While looking through the eyepiece, the handwheel is adjusted until the field of view shows a

distinct light and dark region.

The compensator knob is adjusted to eliminate any color fringe at the boundary, sharpening

the dividing line.

The handwheel is further adjusted to center the sharp boundary line on the crosshairs.

The refractive index value is read from the instrument's scale.

Synthetic Workflow and Logical Relationships
Ethyl 6-hydroxyhexanoate is commonly synthesized via a two-step process starting from ε-

caprolactone. This workflow is a practical example of ring-opening and esterification reactions.

[1]

ε-Caprolactone Step 1: Hydrolysis
(Ring-Opening) 6-Hydroxyhexanoic AcidAqueous Acid or Base

(e.g., H₂SO₄ or NaOH)

Step 2: Esterification
(Fischer Esterification) Ethyl 6-hydroxyhexanoateEthanol (Excess)

Acid Catalyst (e.g., H₂SO₄)
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Click to download full resolution via product page

Caption: Synthetic pathway for Ethyl 6-hydroxyhexanoate from ε-caprolactone.

The bifunctional nature of Ethyl 6-hydroxyhexanoate allows it to be a versatile synthon in

organic synthesis. Its two reactive sites, the hydroxyl and ester groups, can be selectively

targeted for further chemical transformations.

Ethyl 6-hydroxyhexanoate

Terminal Hydroxyl Group
(-OH)

Ethyl Ester Group
(-COOEt)

Oxidation

 Forms Aldehyde / Carboxylic Acid

Etherification

 Forms Ethers

Acylation / Esterification

 Forms Diesters

Hydrolysis

 Forms 6-Hydroxyhexanoic Acid

Transesterification

 Forms Different Esters

Reduction

 Forms 1,6-Hexanediol
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Caption: Reactivity and logical relationships of Ethyl 6-hydroxyhexanoate's functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl 6-hydroxyhexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105495#ethyl-6-hydroxyhexanoate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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